2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide 2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide
Brand Name: Vulcanchem
CAS No.: 487025-94-5
VCID: VC0398769
InChI: InChI=1S/C13H10BrClN2O2/c14-9-3-5-10(6-4-9)19-8-12(18)17-11-2-1-7-16-13(11)15/h1-7H,8H2,(H,17,18)
SMILES: C1=CC(=C(N=C1)Cl)NC(=O)COC2=CC=C(C=C2)Br
Molecular Formula: C13H10BrClN2O2
Molecular Weight: 341.59g/mol

2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide

CAS No.: 487025-94-5

Main Products

VCID: VC0398769

Molecular Formula: C13H10BrClN2O2

Molecular Weight: 341.59g/mol

2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide - 487025-94-5

CAS No. 487025-94-5
Product Name 2-(4-Bromophenoxy)-N-(2-chloro-3-pyridinyl)acetamide
Molecular Formula C13H10BrClN2O2
Molecular Weight 341.59g/mol
IUPAC Name 2-(4-bromophenoxy)-N-(2-chloropyridin-3-yl)acetamide
Standard InChI InChI=1S/C13H10BrClN2O2/c14-9-3-5-10(6-4-9)19-8-12(18)17-11-2-1-7-16-13(11)15/h1-7H,8H2,(H,17,18)
Standard InChIKey ZNRFMBNCDKBASJ-UHFFFAOYSA-N
SMILES C1=CC(=C(N=C1)Cl)NC(=O)COC2=CC=C(C=C2)Br
Canonical SMILES C1=CC(=C(N=C1)Cl)NC(=O)COC2=CC=C(C=C2)Br
PubChem Compound 948552
Last Modified Nov 11 2021
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